Cas no 790641-80-4 (Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-)
790641-80-4 structure
Product Name:Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-
CAS No:790641-80-4
MF:C13H21N5
MW:247.339341878891
CID:533455
PubChem ID:15376410
Update Time:2025-04-19
Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)-
- 1-(diaminomethylidene)-2-(1-phenylpentan-3-yl)guanidine
- SCHEMBL7615539
- DTXSID10572167
- 790641-80-4
- N-(Diaminomethylidene)-N''-(1-phenylpentan-3-yl)guanidine
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- Inchi: 1S/C13H21N5/c1-2-11(17-13(16)18-12(14)15)9-8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H6,14,15,16,17,18)
- InChI Key: JESZFFKVKVFXMN-UHFFFAOYSA-N
- SMILES: N(=C(/N=C(\N)/N)\N)\C(CC)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 247.17969569g/mol
- Monoisotopic Mass: 247.17969569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 103Ų
Imidodicarbonimidic diamide, N-(1-ethyl-3-phenylpropyl)- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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